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Compound of Interest

Compound Name: Ethylene glycol dibutyl ether

Cat. No.: B091498 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethylene Glycol Dibutyl Ether in a

Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethylene Glycol
Dibutyl Ether (EGBE) in a laboratory environment. Adherence to these guidelines is crucial for

minimizing risks and ensuring a safe working environment for all personnel.

Chemical and Physical Properties
Proper handling of any chemical begins with a thorough understanding of its physical and

chemical properties. This data is essential for risk assessment and the implementation of

appropriate safety measures.

Table 1: Physical and Chemical Properties of Ethylene Glycol Dibutyl Ether
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Property Value

Chemical Formula C10H22O2[1]

Molecular Weight 174.28 g/mol [2]

CAS Number 112-48-1[1]

Appearance Colorless liquid[1][2][3]

Odor Slight, characteristic odor[1][2]

Boiling Point 202-204°C (399°F)[2][4]

Melting Point -69.1°C[1][2]

Flash Point 85°C (185°F)[2][4]

Density 0.84 g/cm³[2]

Vapor Pressure 0.38 mmHg at 25°C[2]

Water Solubility Practically insoluble[2]

log Kow (Octanol-Water Partition Coefficient) 2.48[1]

Hazard Identification and Toxicology
Ethylene glycol dibutyl ether is classified as causing serious eye irritation.[5] It is moderately

toxic by ingestion and skin contact.[3][4] Prolonged or repeated skin contact may cause

dryness or cracking.[6] Vapors may cause slight irritation to the eyes and respiratory system in

high concentrations.[4] This substance can form explosive peroxides, especially when stored

over long periods, and reacts with strong oxidants.[7][8]

Table 2: Toxicological Data for Ethylene Glycol Dibutyl Ether

Endpoint Value Species

LD50 (Oral) 3250 mg/kg Rat[3]

LD50 (Dermal) 3555.2 mg/kg Rabbit[5]
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Occupational Exposure Limits: As of the current date, specific OSHA PEL, NIOSH REL, or

ACGIH TLV values have not been established for ethylene glycol dibutyl ether.[6] Therefore,

it is imperative to keep exposure to an absolute minimum through the use of engineering

controls and personal protective equipment.

Experimental Protocols
Air Sampling and Analysis (NIOSH and OSHA Methods
for Glycol Ethers)
Monitoring airborne concentrations of glycol ethers is a critical component of a comprehensive

safety program. While a specific method for ethylene glycol dibutyl ether is not detailed,

general methods for glycol ethers can be adapted.

Objective: To determine the time-weighted average (TWA) concentration of glycol ethers in the

laboratory air.

Methodology (Based on NIOSH Method 2554 and OSHA Method 99):[9][10][11]

Sampling:

Calibrate a personal sampling pump to a flow rate of 0.1 to 0.2 L/min.[10]

Use a solid sorbent tube (e.g., Anasorb 747 or coconut shell charcoal) as the sampling

medium.[9][11]

Attach the sorbent tube to the sampling pump and place it in the breathing zone of the

researcher.

Sample for a known period to obtain a total sample volume of approximately 10 L.[10]

After sampling, cap the sorbent tube and send it to an analytical laboratory for analysis.

Analysis:

The analytes are desorbed from the sorbent using a suitable solvent, such as 15%

methanol in methylene chloride or 95/5 (v/v) methylene chloride/methanol.[9][11]
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The desorbed sample is then analyzed by gas chromatography with flame ionization

detection (GC-FID).[11]

Quantification is performed by comparing the sample peak areas to those of a calibration

curve prepared with known standards.

Skin Decontamination Efficacy (General Protocol)
While a specific protocol for ethylene glycol dibutyl ether is not available, the following

general methodology can be used to assess the effectiveness of skin decontamination

procedures for chemical solvents.

Objective: To determine the most effective method for removing ethylene glycol dibutyl ether
from the skin.

Methodology (Conceptual, based on established principles):[12]

In Vitro Model:

Use an in vitro model such as excised human or animal skin mounted on a Franz diffusion

cell.[13]

Apply a known quantity of ethylene glycol dibutyl ether to the skin surface.

After a set exposure time, perform the decontamination procedure being tested (e.g.,

washing with water, soap and water, or a specialized skin cleanser).

Analyze the wash solution and the receptor fluid of the diffusion cell for the presence of the

chemical to determine the amount removed and the amount that permeated the skin.

In Vivo Model (Animal):

Under ethical guidelines, apply a known amount of the chemical to a marked area on the

skin of an appropriate animal model.

At specified time points, decontaminate separate areas using different techniques.
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Use skin tape stripping to collect the remaining chemical from the stratum corneum for

analysis.[12]

Analyze urine and blood for metabolites to assess systemic absorption.

Safety and Handling Procedures
Engineering Controls

Always handle ethylene glycol dibutyl ether in a well-ventilated area.[7]

Use a certified chemical fume hood, especially when heating the substance or when there is

a potential for aerosol generation.[14]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[7]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection:

Wear chemically resistant gloves. Neoprene or nitrile rubber are recommended materials

for protection from glycol ethers.[9]

Wear a lab coat or other protective clothing to prevent skin contact.[15]

Respiratory Protection: If engineering controls are insufficient to maintain low airborne

concentrations, use a NIOSH-approved respirator with an organic vapor cartridge.[7]

Handling and Storage
Avoid contact with skin and eyes.[15]

Keep away from heat, sparks, and open flames.[7]

Ground and bond containers when transferring material to prevent static discharge.[7]
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Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[7]

Store in tightly closed containers.[7]

Due to the risk of peroxide formation, it is advisable to date containers upon receipt and

opening, and to test for peroxides before use if stored for an extended period.[7]

Emergency Procedures
Spill Response
A minor chemical spill is one that can be safely cleaned up by laboratory personnel. A major

spill requires evacuation and assistance from emergency responders.

Diagram 1: Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill in the laboratory.

First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure.

Diagram 2: First Aid Response for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Rest

Remove Contaminated Clothing

Flush Eyes with Water
for at Least 15 Minutes

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
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Wash Skin with Plenty of
Soap and Water for 15 min

Click to download full resolution via product page
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Caption: First aid procedures for different routes of exposure.

Inhalation: Move the individual to fresh air and provide rest.[6] Seek medical attention if

symptoms persist.

Skin Contact: Immediately remove contaminated clothing.[4] Wash the affected area with

copious amounts of soap and water for at least 15 minutes.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[6] Seek immediate

medical attention.[4]

Waste Disposal
All waste containing ethylene glycol dibutyl ether must be handled as hazardous waste.

Collect waste in a clearly labeled, sealed, and chemically compatible container.[16]

Do not dispose of this chemical down the drain or in the regular trash.[17]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult with your institution's environmental health and safety department for specific

guidance.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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